2-((4-Chloro-6-(methylamino)pyrimidin-5-yl)methyl)furan-3-carboxylic acid

• IUPAC Name: 2-[[4-chloro-6-(methylamino)pyrimidin-5-yl]methyl]furan-3-carboxylic acid
• InChI: InChI=1S/C11H10ClN3O3/c1-13-10-7(9(12)14-5-15-10)4-8-6(11(16)17)2-3-18-8/h2-3,5H,4H2,1H3,(H,16,17)(H,13,14,15)
• InChI Key: JNAMQXGSOSJIIV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=NC=N1)Cl)CC2=C(C=CO2)C(=O)O
• Molecular Formula: C11H10ClN3O3
• Molecular Weight: 267.67 g/mol
• CAS No.: 64261-20-7

Description

2-((4-Chloro-6-(methylamino)pyrimidin-5-yl)methyl)furan-3-carboxylic acid is a pyrimidine derivative featuring a fused furan-carboxylic acid moiety and a methylamino substituent. The 4-chloro and 6-methylamino groups on the pyrimidine ring may influence electronic properties, while the furan-3-carboxylic acid moiety could contribute to solubility or bioactivity. Its synthesis likely involves alkylation or nucleophilic substitution reactions, as seen in structurally related compounds .

Biological Activity

2-((4-Chloro-6-(methylamino)pyrimidin-5-yl)methyl)furan-3-carboxylic acid (CAS: 64261-20-7) is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic potentials, and relevant research findings.

The compound is characterized by the following properties:

• Molecular Formula : C12H12ClN3O3
• Molecular Weight : 283.69 g/mol
• Melting Point : 227-230 °C
• Boiling Point : Approximately 484.0 °C (predicted)

The biological activity of this compound can be attributed to its structural features, particularly the pyrimidine and furan moieties, which are known to interact with various biological targets.

• Inhibition of Enzymatic Activity : The presence of the pyrimidine ring suggests potential inhibitory effects on enzymes involved in nucleotide synthesis and cellular proliferation.
• Antimicrobial Activity : Preliminary studies indicate that compounds with similar structures exhibit antimicrobial properties, likely through disruption of microbial cell membranes or interference with metabolic pathways.

Antimicrobial Properties

Research indicates that derivatives of pyrimidine compounds often exhibit significant antimicrobial activities. For instance, studies have shown that similar compounds demonstrate moderate to good efficacy against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Bacillus subtilis	4.69 - 22.9 µM
Staphylococcus aureus	5.64 - 77.38 µM
Escherichia coli	2.33 - 156.47 µM

These findings suggest that 2-((4-Chloro-6-(methylamino)pyrimidin-5-yl)methyl)furan-3-carboxylic acid may possess similar antimicrobial properties, warranting further investigation.

Anticancer Activity

Compounds with similar structural motifs have also been evaluated for anticancer activity. For example, certain pyrimidine derivatives have shown promising results in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Case Studies

• Study on Anticancer Activity : A related study synthesized a series of pyrimidine derivatives and evaluated their cytotoxic effects on various cancer cell lines. The results indicated that these compounds could inhibit cell growth significantly, with IC50 values ranging from nanomolar to micromolar concentrations.
• Antimicrobial Evaluation : In another study focusing on the antimicrobial properties of furan-containing compounds, several derivatives were tested against common pathogens. Results indicated a strong correlation between structural modifications and enhanced antimicrobial efficacy.

Comparison with Similar Compounds

Structural Comparison with Similar Pyrimidine Derivatives

The compound’s structural analogs differ in substituent positioning, heterocyclic systems, and functional groups, which directly impact their physicochemical and biological properties. Below is a comparative analysis:

Compound Name	Key Substituents/Features	Molecular Formula	Molecular Weight	Key References
Target Compound	4-Cl, 6-methylamino, furan-3-carboxylic acid	C₁₂H₁₁ClN₃O₃	~280.69*	—
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2-Cl, 6-methyl, pyrimidine-4-carboxylic acid	C₆H₅ClN₂O₂	172.57
5-Chloro-2-cyclopropyl-6-(methyl(pyridin-3-ylmethyl)amino)pyrimidine-4-carboxylic acid	5-Cl, 2-cyclopropyl, 6-methyl(pyridin-3-ylmethyl)amino, pyrimidine-4-carboxylic acid	C₁₅H₁₅ClN₄O₂	318.76
2-[(4-Chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-[3-(trifluoromethyl)anilino]pyrimidine-5-carboxylic acid	4-isobutyl, 6-(trifluoromethyl)anilino, 2-(4-chlorobenzyl)sulfanyl, pyrimidine-5-carboxylic acid	C₂₄H₂₂ClF₃N₃O₂S	525.96

Structural Insights :

• Substituent Position: The target compound’s 4-chloro and 6-methylamino groups contrast with the 2-chloro/6-methyl () or 5-chloro/2-cyclopropyl () configurations. These positional differences alter steric and electronic profiles, affecting reactivity and target binding .
• Heterocyclic Systems : The furan-carboxylic acid moiety distinguishes it from analogs with pyridine () or sulfanyl-benzyl () groups. Furan’s electron-rich nature may enhance hydrogen bonding, while pyridine introduces basicity .
• Functional Groups: The trifluoromethyl group in increases lipophilicity, whereas the methylamino group in the target compound may improve solubility via hydrogen bonding .

Physicochemical Properties and Functional Group Effects

• Solubility: The furan-3-carboxylic acid group enhances aqueous solubility compared to non-carboxylic analogs (e.g., ’s carbonitrile derivative) .
• Stability : The 4-chloro group in pyrimidines is typically reactive toward nucleophilic substitution, as seen in ’s phosphonate synthesis. This contrasts with the stable trifluoromethyl group in .